Cas no 1366922-83-9 (4-2-methoxy-5-(trifluoromethyl)phenylpyrrolidin-2-one)

• Product Name: 4-2-methoxy-5-(trifluoromethyl)phenylpyrrolidin-2-one
• CAS No: 1366922-83-9
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6348330
• PubChem ID: 165663034
• Update Time: 2025-10-30

4-2-methoxy-5-(trifluoromethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-methoxy-5-(trifluoromethyl)phenylpyrrolidin-2-one
• 1366922-83-9
• 4-[2-methoxy-5-(trifluoromethyl)phenyl]pyrrolidin-2-one
• EN300-1932696

• Inchi： 1S/C12H12F3NO2/c1-18-10-3-2-8(12(13,14)15)5-9(10)7-4-11(17)16-6-7/h2-3,5,7H,4,6H2,1H3,(H,16,17)
• InChI Key： RDVMSSARDQLBAW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1CC(NC1)=O)OC)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-2-methoxy-5-(trifluoromethyl)phenylpyrrolidin-2-one

Introduction to 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one (CAS No. 1366922-83-9)

4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one, with the CAS number 1366922-83-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring and a substituted phenyl group with a methoxy and trifluoromethyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one can be represented as follows: C₁₃H₁₄F₃

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for the treatment of various diseases. 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one has been explored for its potential as a modulator of several biological targets, including enzymes, receptors, and ion channels. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important targets for drug discovery.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one exhibits potent activity against a specific GPCR subtype, demonstrating its potential as a lead compound for the development of novel therapeutics. The researchers found that the compound selectively binds to the receptor with high affinity and efficacy, suggesting its utility in treating conditions such as chronic pain and neurodegenerative disorders.

Beyond its GPCR modulating properties, 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic profile of 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one has been evaluated in several preclinical models. Results from these studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyrrolidin-2-one (CAS No. 1366922-83-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.